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Introduction

DPM-1001 is a novel small molecule with a dual mechanism of action, functioning as both a
potent, orally bioavailable inhibitor of protein-tyrosine phosphatase 1B (PTP1B) and a highly
selective copper chelator.[1][2] This dual functionality makes DPM-1001 a promising
therapeutic candidate for two distinct pathological conditions: metabolic disorders such as type
2 diabetes and obesity, and genetic disorders of copper metabolism like Wilson's disease.[3][4]

As a PTP1B inhibitor, DPM-1001 enhances insulin and leptin signaling pathways, which are
critical for regulating glucose homeostasis and energy balance.[3] PTP1B is a negative
regulator of these pathways, and its inhibition by DPM-1001 has been shown to improve insulin
sensitivity and promote weight loss in preclinical models of diet-induced obesity.[3]

As a copper chelator, DPM-1001 demonstrates remarkable specificity for copper ions.[1][2]
This property is particularly relevant for the treatment of Wilson's disease, a genetic disorder
characterized by the toxic accumulation of copper in various organs, most notably the liver and
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brain.[1][5] In animal models of Wilson's disease, DPM-1001 has been shown to effectively
reduce copper levels in these tissues, suggesting its potential as a therapeutic agent to
mitigate the debilitating effects of this condition.[1][2]

These application notes provide detailed protocols for utilizing relevant animal models to
investigate the efficacy of DPM-1001 in both metabolic and copper-overload disease settings.

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms of action and experimental procedures, the following
diagrams have been generated using the DOT language.
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DPM-1001 Mechanism in Metabolic Signaling
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DPM-1001 Mechanism in Copper Chelation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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